4-{[1-(Pyridin-2-yl)ethyl]amino}butan-2-ol

• Molecular Formula: C11H18N2O
• Molecular Weight: 194.27 g/mol
• IUPAC Name: 4-(1-pyridin-2-ylethylamino)butan-2-ol
• InChI: InChI=1S/C11H18N2O/c1-9(14)6-8-12-10(2)11-5-3-4-7-13-11/h3-5,7,9-10,12,14H,6,8H2,1-2H3
• InChI Key: LTYGZSLJXOMUJE-UHFFFAOYSA-N
• Canonical SMILES: CC(CCNC(C)C1=CC=CC=N1)O

Description

4-{[1-(Pyridin-2-yl)ethyl]amino}butan-2-ol (CAS: 1342157-58-7) is an amino alcohol derivative featuring a pyridine ring and a secondary alcohol moiety. Its molecular weight is 194.28 g/mol, and it is characterized by a butan-2-ol backbone substituted with a pyridin-2-yl-ethylamino group . However, commercial availability of this compound has been discontinued in certain quantities (e.g., 250 mg and 500 mg batches), suggesting challenges in synthesis or stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{[1-(Pyridin-2-yl)ethyl]amino}butan-2-ol typically involves the reaction of pyridine derivatives with appropriate amines and alcohols. One common method includes the alkylation of pyridine with an ethylamine derivative, followed by the addition of a butanol group under controlled conditions. The reaction conditions often involve the use of catalysts and solvents to facilitate the process and improve yield.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and high yield. The process would typically be optimized for cost-effectiveness and efficiency, incorporating advanced purification techniques to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

4-{[1-(Pyridin-2-yl)ethyl]amino}butan-2-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group in the butanol chain can be oxidized to form corresponding ketones or aldehydes.

Reduction: The pyridine ring can be reduced under specific conditions to form piperidine derivatives.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst can be used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Ketones or aldehydes.

Reduction: Piperidine derivatives.

Substitution: Various substituted amines or amides.

Scientific Research Applications

4-{[1-(Pyridin-2-yl)ethyl]amino}butan-2-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential as a therapeutic agent in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-{[1-(Pyridin-2-yl)ethyl]amino}butan-2-ol involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural and physicochemical differences between 4-{[1-(Pyridin-2-yl)ethyl]amino}butan-2-ol and its analogs:

Compound Name	CAS Number	Molecular Weight (g/mol)	Key Functional Groups	Notable Features
4-{[1-(Pyridin-2-yl)ethyl]amino}butan-2-ol	1342157-58-7	194.28	Pyridine, amino alcohol	Discontinued availability; pyridine enhances basicity and aromatic interactions
2-Methyl-4-phenylbutan-2-ol	103-05-9	164.24	Phenyl, tertiary alcohol	Simpler structure; lacks nitrogen, reducing potential for hydrogen bonding
4-{4-(1-Hydroxyethyl)-2-nitrophenylamino}butan-2-ol	-	268.31	Nitro, hydroxyethyl, methylamino	Nitro group increases electrophilicity; higher molecular weight impacts solubility
2-[(6-Chloropyrimidin-4-yl)amino]butan-1-ol	-	200.45	Chloropyrimidine, primary alcohol	Chlorine enhances lipophilicity; pyrimidine offers multiple hydrogen-bonding sites

Key Differences and Implications

Pyridine vs. Pyrimidine Rings: The pyridine ring in the target compound provides a single nitrogen atom, contributing to moderate basicity and aromatic π-π stacking interactions. In contrast, 2-[(6-chloropyrimidin-4-yl)amino]butan-1-ol contains a pyrimidine ring with two nitrogen atoms, which may enhance hydrogen-bonding capacity and metabolic stability .

However, this also raises concerns about mutagenicity, common in nitroaromatics . The chlorine atom in 2-[(6-chloropyrimidin-4-yl)amino]butan-1-ol improves lipophilicity, which could enhance membrane permeability but may also affect toxicity profiles .

Alcohol Position and Steric Effects :

• The tertiary alcohol in 2-methyl-4-phenylbutan-2-ol reduces steric hindrance compared to the secondary alcohol in the target compound. This difference may influence solubility and interaction with biological targets .

Amino Group Variations: The methylamino substituent in 4-{4-(1-hydroxyethyl)-2-nitrophenylamino}butan-2-ol may alter steric and electronic properties compared to the pyridin-2-yl-ethylamino group in the target compound, affecting binding affinity in receptor-ligand systems .

Biological Activity

4-{[1-(Pyridin-2-yl)ethyl]amino}butan-2-ol is a compound of significant interest in pharmacological research due to its diverse biological activities. This article provides a comprehensive overview of its biological properties, mechanisms of action, and potential applications, supported by relevant data and case studies.

Chemical Structure and Properties

The compound features a pyridine ring linked to a secondary amine and a butanol moiety. This unique structure allows it to interact with various biological targets, influencing enzyme activity and receptor interactions.

Biological Activity

Research indicates that 4-{[1-(Pyridin-2-yl)ethyl]amino}butan-2-ol exhibits notable biological activities , particularly in the following areas:

• Anti-inflammatory Effects : The compound has been shown to inhibit enzymes involved in inflammatory pathways, suggesting potential therapeutic applications for conditions characterized by inflammation .
• Antimicrobial Properties : Preliminary studies indicate that it may possess antimicrobial activity, making it a candidate for further exploration in treating infections .
• Ligand Interaction : It acts as a ligand in biochemical assays, binding selectively to specific receptors and enzymes, which modulates their activity . This property is crucial for drug discovery and development.

The biological effects of 4-{[1-(Pyridin-2-yl)ethyl]amino}butan-2-ol are primarily attributed to its ability to modulate enzyme activity. For instance, it may inhibit cyclooxygenase (COX) enzymes involved in the inflammatory response, thereby reducing the production of pro-inflammatory mediators .

Case Studies and Research Findings

Several studies have explored the pharmacological potential of this compound:

• Study on Inflammatory Pathways : A study demonstrated that 4-{[1-(Pyridin-2-yl)ethyl]amino}butan-2-ol significantly reduced the expression of inflammatory cytokines in vitro, supporting its role as an anti-inflammatory agent .
• Antimicrobial Evaluation : In another investigation, the compound exhibited activity against various bacterial strains, indicating its potential as an antimicrobial agent .

Data Table: Summary of Biological Activities

Biological Activity	Mechanism of Action	Reference
Anti-inflammatory	Inhibition of COX enzymes
Antimicrobial	Disruption of bacterial cell wall synthesis
Ligand interaction	Modulation of receptor activity

Synthesis and Production

The synthesis of 4-{[1-(Pyridin-2-yl)ethyl]amino}butan-2-ol involves multiple steps, typically starting from pyridine derivatives. Industrial methods may optimize these processes to enhance yield and purity. The synthesis pathway can include:

• Formation of the pyridine linkage.
• Coupling with butanol derivatives.
• Purification through crystallization or chromatography.